Cas no 1040670-09-4 (N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide)

N-[3-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide is a synthetic organic compound featuring a tetrahydroisoquinoline sulfonyl moiety linked to a benzodioxole carboxamide group. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting neurological or enzymatic pathways. The tetrahydroisoquinoline core may confer binding affinity for receptors or transporters, while the benzodioxole group could enhance metabolic stability. The sulfonylpropyl linker provides flexibility, possibly improving solubility and pharmacokinetic properties. This compound is of interest for research applications, including drug discovery and biochemical studies, due to its modular design and potential for selective interactions with biological targets. Further characterization is required to fully elucidate its pharmacological profile.
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide structure
1040670-09-4 structure
Product name:N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
CAS No:1040670-09-4
MF:C20H22N2O5S
MW:402.464084148407
CID:5919724
PubChem ID:27377348

N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
    • N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]-1,3-benzodioxole-5-carboxamide
    • 1040670-09-4
    • F5332-0005
    • VU0642416-1
    • AKOS024507472
    • N-(3-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)propyl)benzo[d][1,3]dioxole-5-carboxamide
    • Inchi: 1S/C20H22N2O5S/c23-20(16-6-7-18-19(12-16)27-14-26-18)21-9-3-11-28(24,25)22-10-8-15-4-1-2-5-17(15)13-22/h1-2,4-7,12H,3,8-11,13-14H2,(H,21,23)
    • InChI Key: DXEMDALLHYNTAY-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C(NCCCS(N3CCC4=C(C3)C=CC=C4)(=O)=O)=O)C=C2OC1

Computed Properties

  • Exact Mass: 402.12494298g/mol
  • Monoisotopic Mass: 402.12494298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.3Ų
  • XLogP3: 2.2

N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5332-0005-4mg
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
4mg
$66.0 2023-09-10
Life Chemicals
F5332-0005-5mg
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
5mg
$69.0 2023-09-10
Life Chemicals
F5332-0005-15mg
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
15mg
$89.0 2023-09-10
Life Chemicals
F5332-0005-5μmol
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
5μmol
$63.0 2023-09-10
Life Chemicals
F5332-0005-1mg
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
1mg
$54.0 2023-09-10
Life Chemicals
F5332-0005-2mg
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
2mg
$59.0 2023-09-10
Life Chemicals
F5332-0005-20mg
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
20mg
$99.0 2023-09-10
Life Chemicals
F5332-0005-2μmol
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
2μmol
$57.0 2023-09-10
Life Chemicals
F5332-0005-3mg
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
3mg
$63.0 2023-09-10
Life Chemicals
F5332-0005-20μmol
N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide
1040670-09-4
20μmol
$79.0 2023-09-10

Additional information on N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1040670-09-4)

N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1040670-09-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, combines a tetrahydroisoquinoline moiety with a benzodioxole group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular interactions and binding affinity, which could pave the way for novel therapeutic agents.

The compound's sulfonyl and carboxamide functional groups play a critical role in its chemical reactivity and biological activity. These groups are often explored in medicinal chemistry for their ability to modulate enzyme activity and receptor binding. Given the rising demand for targeted therapies and precision medicine, N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide is being studied for its potential to address unmet medical needs. Its structural complexity also makes it a valuable candidate for structure-activity relationship (SAR) studies, which are essential for optimizing drug efficacy and safety.

In recent years, the scientific community has shown growing interest in compounds with heterocyclic frameworks, such as tetrahydroisoquinoline and benzodioxole, due to their prevalence in bioactive molecules. This trend aligns with the broader focus on small-molecule inhibitors and allosteric modulators, which are key areas in modern pharmacology. The compound's CAS No. 1040670-09-4 is frequently searched in academic databases and patent literature, reflecting its relevance in ongoing research.

Another aspect driving interest in this compound is its potential role in neuropharmacology. The tetrahydroisoquinoline scaffold is known to interact with central nervous system (CNS) targets, making it a promising candidate for investigating neurological disorders. Coupled with the benzodioxole group, which is often associated with antioxidant and anti-inflammatory properties, this compound could offer multifaceted therapeutic benefits. Researchers are also exploring its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability for clinical development.

From a synthetic chemistry perspective, the preparation of N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide involves multi-step organic transformations, highlighting the importance of green chemistry principles and sustainable synthesis methods. As the pharmaceutical industry shifts toward environmentally friendly practices, optimizing the synthesis of such compounds is a priority. This aligns with the broader societal emphasis on sustainability and reducing chemical waste, which are hot topics in both academic and industrial settings.

In summary, N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1040670-09-4) represents a fascinating area of research at the intersection of medicinal chemistry, pharmacology, and synthetic organic chemistry. Its unique structural features and potential biological activities make it a compound worth watching in the coming years. As scientific advancements continue to unfold, this molecule may hold the key to addressing some of the most pressing challenges in healthcare and drug development.

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